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Compound of Interest

Compound Name: Dipentyl phthalate-3,4,5,6-d4

Cat. No.: B570221

An In-depth Whitepaper on the Structure, Properties, and Application of Dipentyl Phthalate-d4
as an Internal Standard in Quantitative Analysis.

This document provides a comprehensive technical overview of Dipentyl phthalate-d4, a
deuterated analog of Dipentyl phthalate. It is intended for researchers, scientists, and drug
development professionals who utilize isotope dilution mass spectrometry for quantitative
analysis. This guide covers the core structural information, physicochemical properties, and
detailed experimental protocols for its application as an internal standard.

Core Structural and Chemical Identity

Dipentyl phthalate-d4 (DPP-d4) is a stable isotope-labeled version of Dipentyl phthalate, a
member of the phthalate ester class of compounds. The key feature of DPP-d4 is the
substitution of four hydrogen atoms with deuterium atoms on the aromatic ring.[1][2] This
isotopic labeling results in a mass shift of +4 amu compared to the unlabeled compound,
making it an ideal internal standard for mass spectrometry-based quantification, as it co-elutes
with the analyte but is detected at a different mass-to-charge ratio (m/z).[1][3] Its primary
application is to enhance the accuracy and precision of quantitative methods by correcting for
analyte loss during sample preparation and variations in instrument response.[3][4][5]

Physicochemical and Spectroscopic Data

The fundamental properties of Dipentyl phthalate-d4 are summarized below. This data is crucial
for method development, particularly in chromatography and mass spectrometry.
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Table 1: Chemical Identifiers and Properties

Property Value Reference(s)
dipentyl 3,4,5,6-

Chemical Name tetradeuteriobenzene-1,2- [2][6]
dicarboxylate
Di-n-pentyl phthalate-d4, Amyl

Synonyms penyip y [11161[7]
Phthalate-d4, DPENP-d4

CAS Number 358730-89-9 (1181191

Chemical Formula C18H22D404 [1][7118]

Molecular Weight 310.42 g/mol [1112][4118]

Isotopic Purity >98 atom % D [6]

Chemical Purity >99% (CP) [10]

| INChl Key | IPKKHRVROFYTEK-CXRURWBMSA-N |[1][6] |
Table 2: Physical and Safety Properties

Property Value Reference(s)
Colorless to light yellow

Appearance o [416][11][12]
oily liquid

Boiling Point 342 °C [6191111]112]

Density 1.036 g/mL at 25 °C [61[9]

Flash Point 118 °C (244.4 °F) - closed cup [1][8]
Slightly soluble in Chloroform,

Solubility Methanol, Ethyl Acetate. Not [6][11][12]
miscible in water.
Store at 2-8°C or room

Storage [617111]
temperature.
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| Hazard Statements | H360 (May damage fertility or the unborn child), H400 (Very toxic to
aquatic life) [[1][8] |

Visualization of Structure and Workflow

Visual diagrams are essential for understanding the molecular structure and its application in
experimental contexts.

Caption: Chemical structure of Dipentyl phthalate-3,4,5,6-d4.

1. Sample Collection
(e.g., Urine, Water, Soil)

2. Spiking
Add a precise amount of
Dipentyl phthalate-d4 (Internal Standard)

'

3. Sample Preparation
(e.g., Liquid-Liquid Extraction,
Solid-Phase Extraction)

4. Concentration
Evaporate solvent under
nitrogen stream

'

5. GC-MS/MS Analysis
Inject sample extract

'

6. Quantification
Calculate Analyte/IS peak area ratio.
Determine concentration from calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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